Cas no 57-09-0 (Cetrimonium bromide)

• Product Name: Cetrimonium bromide
• CAS No: 57-09-0
• MF: C₁₉H₄₂BrN
• MW: 364.44748544693
• MDL: MFCD00011772
• CID: 33648
• PubChem ID: 5974
• Update Time: 2025-08-29

Cetrimonium bromide Chemical and Physical Properties

Names and Identifiers

• N,N,N-Trimethylhexadecan-1-aminium bromide
• CTMAB
• Cetyltrimethylammonium Bromide
• CTAB
• CTABr
• Hexadecanaminium, N,N,N-trimethyl-, bromide
• N-Hexadecyltrimethylammonium Bromide
• N,N,N-trimethyl-1-Hexadecanaminium bromide
• HTAB
• Hexadecyl Trimethyl Ammonium Bromide
• Hexadecyl trimethyl ammonium bromide (CTAB)
• (1-Hexadecyl)trimethylammonium bromide
• Cetrimonium Bromide (CTAB)
• Cetavlon
• CetriMide
• CetriMoniuM broMide
• CTAB
• HTMABR
• Palmityl trimethyl ammonium bromide
• 十六烷基三甲基溴化铵
• Hexadecyltrimethylammonium bromide
• Cetyltrimethyl Ammonium Bromide
• Cetrimonium chloride
• Centimide
• CETAB
• Bromat
• Cee dee
• Trimethylcetylammonium bromide
• Cetyl trimethyl ammonium bromide
• Quamonium
• Lissolamine
• Cetaflon
• Lauroseptol
• Suticide
• Pollacid
• Cetarol
• Micol
• Cetrimide bp
• Lissolamine A
• Lissolamin V
• Cetavlon bromide
• Cycloton V
• Cirrasol OD
• Acetoquat CTAB
• Softex KW
• Cetrimonii bromidum
• N-Cetyltrimethylammonium bromide
• Bromuro de cetrimonio
• Hexadecy ltrimethyl ammonium bromide
• DNA-Grade CTAB Solution
• Cetrimidum
• D08AJ02
• Hexadecyltrimethylammonium bromide, 99%
• UNII-L64N7M9BWR
• Cetrimonium bromide [INN:BAN:NF]
• Hexadecyl-trimethyl-ammonium; bromide
• RHODAQUAT M-242B/99
• Hexadecyltrimethylammonium bromide, BioUltra, for molecular biology, >=99.0% (AT)
• 1-Hexadecanaminium,N,N-trimethyl-, bromide
• NCGC00164283-01
• Bromuro de cetrimonio (INN-Spanish)
• Hexadecyltrimethylammonium bromide, for ion pair chromatography
• Cetyltrimethylammonium (bromide);Hexadecyltrimethylammonium (bromide);CTAB
• NSC32927
• Hexadecyltrimethylammonium bromide, >=98%
• NS00077218
• HY-B1260
• Bromure de cetrimonium (INN-French)
• 57-09-0
• CETRIMONIUM BROMIDE [VANDF]
• HMS2092L22
• cetyl trimethyl-ammonium bromide
• SR-05000001830-3
• N,N,N-Trimethylcetylammonium bromide
• Zetrimid
• Cirrasol-OD
• Cetrimonio bromuro [DCIT]
• Hexadecyltrimethylammonium bromide, AR, >=99%
• Cetrimida
• NSC758401
• HMS1922G21
• Cetrimide [INN:BAN:JAN]
• BP-30064
• Lissolamine V (VAN)
• EN300-99610
• Cetrimonium bromide (NF/INN)
• C19H42BrN
• UNII-24QSH2NL8N
• SPECTRUM1503200
• N,N-Trimethylcetylammonium bromide
• Tox21_112096
• CHEBI:3567
• CETRIMONIUM BROMIDE [WHO-DD]
• HMS500K11
• N,N-Trimethyl-1-hexadecanaminium bromide
• NCGC00254756-01
• SCHEMBL4377
• SB40734
• AKOS015915119
• CETRIMONIUM BROMIDE [MI]
• Mical
• MFCD00011772
• Palmityltrimethylammonium bromide
• H0081
• A831309
• Micol (VAN)
• NCGC00095012-02
• Hexadecyltrimethylammonium bromide, BioUltra, >=99.0% (AT)
• Bromat (VAN)
• SW220088-1
• CETRIMONIUM BROMIDE (USP-RS)
• hexadecyl-trimethylammonium bromide
• NCGC00164283-07
• cetyltrimethylammoniumbromide
• Bromuro de cetrimonio [INN-Spanish]
• STL477543
• CHEMBL307346
• Hexadecyltrimethylammonium bromide, analytical standard
• inverted exclamation markY96.0% (AT)
• Hexadecyltrimethylammonium bromide, for molecular biology, >=99%
• Cetrimonium bromide, United States Pharmacopeia (USP) Reference Standard
• Cetrimonium (bromide)
• Ammonium, hexadecyltrimethyl-, bromide
• 347841-42-3
• Cetavlex
• NSC-758401
• SR-05000001830
• R02AA17
• Cradocap
• DB-050366
• Hexadecanyltrimethylammonium bromide
• cetrimoniumbromide
• cetyl N
• Q416077
• Sumquat 6030
• CETRIMONIUM BROMIDE [USP-RS]
• Trimethylhexadecylammonium bromide
• Cetrimonium bromide [INN]
• hexadecyltrimethylazanium bromide
• CETRIMONIUM BROMIDE [MART.]
• Palmityltrimethyl ammonium bromide
• EINECS 200-311-3
• NSC 32927
• N-Hexadecyl-N,N-trimethylammonium bromide
• NCGC00095012-01
• RONACARE CETRIMONIUM BROMIDE
• CETRIMONIUM BROMIDE (MART.)
• Bromure de cetrimonium [INN-French]
• s4242
• Z2417556873
• HMS3652J19
• Tox21_112096_1
• NSC-32927
• HTAB cpd
• Dr. Zheng bacteriostatic solution
• hexadecyl(trimethyl)azanium bromide
• Hexadecyltrimethylammonium bromide, Vetec(TM) reagent grade, 96%
• EC 200-311-3
• 24QSH2NL8N
• EPA Pesticide Chemical Code 069117
• AS-11739
• hexadecyl-trimethyl ammonium bromide
• Hexadecyltrimethylammonium bromide, >=96.0% (AT)
• Cetrimonio bromuro
• CAS-57-09-0
• Hexadecyltrimethylammoniumbromide
• DTXCID3017028
• Lissolamine V
• SR-05000001830-1
• cetyl trimethylammonium bromide
• hexadecyl(trimethyl)azanium;bromide
• hexadecyl(trimethyl)ammonium bromide
• Bromure de cetrimonium
• CCG-39968
• L64N7M9BWR
• Cetrimonii bromidum (INN-Latin)
• 1-Hexadecanaminium, N,N,N-trimethyl-, bromide
• N-Hexadecyl-N,N,N-trimethylammonium bromide
• Tox21_300853
• Epitope ID:116869
• 1-Hexadecanaminium, N,N,N-trimethyl-, bromide (1:1)
• Cetrimonii bromidum [INN-Latin]
• AI3-12209
• D03454
• Caswell No. 167
• Q-200821
• Hexadecyltrimethylammonium bromide, BioXtra, >=99%
• cAtrimonium (cation)
• Pharmakon1600-01503200
• CS-4893
• WLN: 16K1&1&1 &Q &E
• Hexadecyltrimethylammonium bromide, puriss. p.a., matrix substance for MALDI-MS
• DTXSID5037028
• cetyltrimethyl-ammonium bromide
• 200-311-3
• Hexadecyltrimethylammonium bromide;CTAB;Cetrimonium bromide;Palmityltrimethylammonium bromide
• FC13320
• Cetrimonium bromide

• MDL： MFCD00011772
• Inchi： 1S/C19H42N.BrH/c1-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20(2,3)4;/h5-19H2,1-4H3;1H/q+1;/p-1
• InChI Key： LZZYPRNAOMGNLH-UHFFFAOYSA-M
• SMILES： [Br-].[N+](C)(C)(C)CCCCCCCCCCCCCCCC
• BRN： 3598189

Computed Properties

• Exact Mass: 363.25000
• Monoisotopic Mass: 363.250063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 21
• Rotatable Bond Count: 15
• Complexity: 181
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: White microcrystalline powder. It is a kind of quaternary ammonium salt. It is hygroscopic. Stable in acidic solution.
• Density: 1.1107 (rough estimate)
• Melting Point: 248-251 °C (lit.)
• Boiling Point: No data available
• Flash Point: Fahrenheit: 471.2 ° f < br / > Celsius: 244 ° C < br / >
• Refractive Index: 1.5260 (estimate)
• PH: 5.0-7.0 (25℃, 0.1M in H2O)
• Solubility: H2O: 50 mg/mL
• Water Partition Coefficient: 13 g/L (20 ºC)
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents. Protect from moisture.
• PSA: 0.00000
• LogP: 3.17790
• Merck: 2025
• Sensitiveness: Hygroscopic
• Solubility: Soluble in 10 parts of water, easily soluble in ethyl alcohol, slightly soluble in acetone, almost insoluble in ether and benzene.

Cetrimonium bromide Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H302,H315,H318,H335,H400
• Warning Statement： P261,P273,P280,P305+P351+P338
• Hazardous Material transportation number：UN 3077 9/PG 3
• WGK Germany：3
• Hazard Category Code： 22-37/38-41-48/22-50
• Safety Instruction： S26-S39-S61-S37/39
• FLUKA BRAND F CODES：3
• RTECS：BQ7875000
• Hazardous Material Identification：
• Safety Term：9
• Packing Group：III
• Risk Phrases：R22; R36/37/38; R50/53
• Packing Group：III
• Hazard Level：9
• HazardClass：9
• PackingGroup：III
• TSCA：Yes
• Toxicity：LD50 in mice, rats (mg/kg): 32.0, 44.0 i.v. (Isomaa, Bjondahl)
• Storage Condition：4°C, protect from light

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Tetraalkylammonium salts
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Quaternary ammonium salts Tetraalkylammonium salts
• Other Chemical additives Functional Additives